molecular formula C11H19NO3 B567060 1-Boc-6-hydroxy-1-azaspiro[3.3]heptane CAS No. 1363381-56-9

1-Boc-6-hydroxy-1-azaspiro[3.3]heptane

Cat. No. B567060
CAS RN: 1363381-56-9
M. Wt: 213.277
InChI Key: ZWWHBQKHQHYPPF-UHFFFAOYSA-N
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Description

“1-Boc-6-hydroxy-1-azaspiro[3.3]heptane” is a chemical compound with the CAS Number: 1389264-27-0 . Its IUPAC name is tert-butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate . The compound has a molecular weight of 213.28 .


Synthesis Analysis

The synthesis of 1-azaspiro[3.3]heptanes involves a thermal [2+2] cycloaddition between endocyclic alkenes and the Graf isocyanate, ClO2S NCO, to give spirocyclic β-lactams . The β-lactam ring is then reduced with alane to produce 1-azaspiro[3.3]heptanes .


Molecular Structure Analysis

The InChI code for this compound is 1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-4-11(12)6-8(13)7-11/h8,13H,4-7H2,1-3H3 . This indicates that the compound has a spirocyclic structure with a hydroxy group at the 6th position and a carboxylate group attached to a tert-butyl group .


Physical And Chemical Properties Analysis

1-Boc-6-hydroxy-1-azaspiro[3.3]heptane is a solid at room temperature . It should be stored in a refrigerator .

Scientific Research Applications

1-Boc-6-hydroxy-1-azaspiro[3.3]heptane: A Comprehensive Analysis: 1-Boc-6-hydroxy-1-azaspiro[3.3]heptane is a chemical compound with potential applications in various fields of scientific research. Below is a detailed analysis of its unique applications across different fields:

Medicinal Chemistry

This compound can serve as a bioisostere for piperidine, an organic compound found in many pharmaceutical drugs. Its structural similarity allows it to mimic piperidine’s biological properties, potentially leading to new drug discoveries .

Organic Synthesis

It can be used as a building block in organic synthesis, particularly in the construction of complex molecular structures with spiro configurations, which are prevalent in many natural products and pharmaceuticals .

Chemical Synthesis

It may be utilized in the synthesis of other chemical compounds, serving as an intermediate or reactant in various chemical reactions .

Safety And Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin . The hazard statements associated with the compound are H302, H315, H319, and H335 . Precautionary measures include avoiding the formation of dust and aerosols, and using non-sparking tools .

properties

IUPAC Name

tert-butyl 6-hydroxy-1-azaspiro[3.3]heptane-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-4-11(12)6-8(13)7-11/h8,13H,4-7H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWWHBQKHQHYPPF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC12CC(C2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701130100
Record name 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, cis-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701130100
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Boc-6-hydroxy-1-azaspiro[3.3]heptane

CAS RN

1419101-19-1
Record name 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, cis-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701130100
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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